Cas no 124285-98-9 (Phen-2,4,6-d3-ol,3,5-dimethyl-)

• Product Name: Phen-2,4,6-d3-ol,3,5-dimethyl-
• CAS No: 124285-98-9
• MF: C₈H₁₀O
• MW: 125.182887554169
• CID: 103827
• PubChem ID: 15620614
• Update Time: 2025-04-18

Phen-2,4,6-d3-ol,3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phen-2,4,6-d3-ol,3,5-dimethyl-
• 3,5-DIMETHYLPHENOL-2,4,6-D3
• 3,5-Dimethylphenol-2,4,6-d3, 98 atom % D
• 3,5-Dimethyl(~2~H_3_)phenol
• 124285-98-9
• 2,4,6-trideuterio-3,5-dimethylphenol
• DTXSID90575893

• Inchi： 1S/C8H10O/c1-6-3-7(2)5-8(9)4-6/h3-5,9H,1-2H3/i3D,4D,5D
• InChI Key： TUAMRELNJMMDMT-QGZYMEECSA-N
• SMILES： OC1C([2H])=C(C)C([2H])=C(C)C=1[2H]

Computed Properties

• Exact Mass: 125.091995176g/mol
• Monoisotopic Mass: 125.091995176g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Melting Point: 65-66 °C(lit.)
• Boiling Point: 222 °C(lit.)

Phen-2,4,6-d3-ol,3,5-dimethyl- Security Information

• Hazardous Material transportation number：UN 2261 6.1/PG 2
• Hazard Category Code： 24/25-34
• Safety Instruction： 26-28-36/37/39-45
• RTECS：ZE6475000
• Hazardous Material Identification：
• Risk Phrases：R24/25-34
• Safety Term：S26-28-36/37/39-45